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Compound of Interest

Compound Name: Indophenol blue

Cat. No.: B086387 Get Quote

Indophenol blue, with the systematic name N-(4-dimethylaminophenyl)-1,4-

naphthoquinoneimine, is a synthetic dye belonging to the indophenol family. This in-depth

guide provides a comprehensive overview of its chemical structure, properties, synthesis, and

reaction mechanisms, tailored for researchers, scientists, and professionals in drug

development.

Physicochemical Properties of Indophenol Blue
Indophenol blue is a dark purple to black crystalline powder.[1] Its vibrant blue color in solution

arises from an extended conjugated system within its molecular structure.[2] This conjugation is

also responsible for its strong absorbance in the visible spectrum, making it useful for various

spectrophotometric applications.[2]
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Property Value Reference(s)

CAS Number 132-31-0 [3]

Molecular Formula C₁₈H₁₆N₂O [3]

Molecular Weight 276.34 g/mol [1][3]

Appearance
Gray to dark purple to black

powder/crystal
[1]

Melting Point 168-170 °C [1]

λmax (in Ethanol) 585-595 nm [1][2][3]

Molar Extinction Coefficient (ε)
≥ 7500 L·mol⁻¹·cm⁻¹ (in

Ethanol at 585-595 nm)
[1][2][3]

Solubility Soluble in water [2]

Chemical Structure
The chemical structure of Indophenol blue is characterized by a naphthoquinoneimine core

linked to a dimethylaminophenyl group.

Caption: Chemical structure of Indophenol blue.

Experimental Protocol: Synthesis of Indophenol
Blue
The synthesis of Indophenol blue, or N-(4-dimethylaminophenyl)-1,4-naphthoquinoneimine,

can be achieved through the oxidative coupling of 1,4-naphthoquinone and N,N-dimethyl-p-

phenylenediamine. The following protocol is a general guideline based on related synthetic

procedures.

Materials:

1,4-Naphthoquinone

N,N-Dimethyl-p-phenylenediamine
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Ethanol (or another suitable inert solvent like dioxane)

Acetic acid (catalyst)

Procedure:

Dissolve N,N-dimethyl-p-phenylenediamine in an inert solvent such as ethanol.

In a separate flask, dissolve 1,4-naphthoquinone in the same solvent.

Slowly add the 1,4-naphthoquinone solution to the N,N-dimethyl-p-phenylenediamine

solution with constant stirring at room temperature.

Add a catalytic amount of acetic acid to the reaction mixture to increase the reaction velocity.

Continue stirring the reaction mixture at room temperature. The progress of the reaction can

be monitored by thin-layer chromatography (TLC).

Upon completion of the reaction, the product can be isolated by filtration if it precipitates out

of the solution.

The crude product can be purified by recrystallization from a suitable solvent to yield the final

Indophenol blue.

Synthesis Pathway
The synthesis of Indophenol blue involves the reaction of 1,4-naphthoquinone with N,N-

dimethyl-p-phenylenediamine.

1,4-Naphthoquinone

Indophenol Blue
+

N,N-Dimethyl-p-phenylenediamine

Click to download full resolution via product page

Caption: Synthesis of Indophenol blue.
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Reaction Mechanism
The formation of Indophenol blue from 1,4-naphthoquinone and N,N-dimethyl-p-

phenylenediamine is believed to proceed through a nucleophilic addition-elimination

mechanism.

Nucleophilic Attack: The amino group of N,N-dimethyl-p-phenylenediamine acts as a

nucleophile and attacks one of the carbonyl carbons of 1,4-naphthoquinone.

Proton Transfer: A proton is transferred from the nitrogen atom to the oxygen atom of the

carbonyl group, forming a hydroxyl group.

Dehydration: The intermediate undergoes dehydration (loss of a water molecule) to form the

final imine product, Indophenol blue. The reaction is catalyzed by acid.

Step 1: Nucleophilic Attack Step 2: Proton Transfer Step 3: Dehydration

1,4-Naphthoquinone Intermediate_1+ N,N-Dimethyl-p-phenylenediamine Intermediate_2 Indophenol Blue- H2O

Click to download full resolution via product page

Caption: Reaction mechanism for Indophenol blue synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [The Chemical Landscape of Indophenol Blue: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086387#chemical-structure-of-indophenol-blue]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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